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Compound of Interest

Compound Name: (R)-(+)-2-Bromopropionic acid

Cat. No.: B167591 Get Quote

(R)-(+)-2-Bromopropionic acid, identified by the CAS number 10009-70-8, is a significant

chiral building block in the fields of organic synthesis and pharmaceutical development.[1] This

guide provides a comprehensive overview of its chemical properties, synthesis, applications,

and safety protocols, tailored for researchers, scientists, and professionals in drug

development. Its utility lies in its ability to facilitate the creation of enantiomerically pure

compounds, a critical requirement in the formulation of many modern drugs and agrochemicals.

[1][2] The bromine substituent enhances its reactivity, making it a valuable intermediate for

asymmetric synthesis.[1]

Physicochemical and Spectroscopic Data
(R)-(+)-2-Bromopropionic acid is a colorless to yellow or brown liquid.[1][3] It is sensitive to

air, light, heat, and moisture.[3][4] Key quantitative properties are summarized below for easy

reference.
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Property Value Citations

CAS Number 10009-70-8 [1][5]

Molecular Formula C₃H₅BrO₂ [1][5][6]

Molecular Weight 152.97 g/mol [7]

Appearance Colorless or brown clear liquid [1]

Purity ≥ 98% (GC) [1][6]

Density 1.692 - 1.7 g/mL at 20 °C [1]

Boiling Point 104 °C at 16 mmHg [1][8]

Refractive Index n20/D = 1.47 - 1.475 [1]

Optical Rotation [α]20/D = +26° to +27° (neat) [1]

Flash Point 100 °C (212 °F) - closed cup

Storage Temperature
2-8°C, refrigerated, under inert

gas
[1][4]
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Synthesis and Experimental Protocols
The synthesis of enantiomerically pure (R)-(+)-2-Bromopropionic acid is crucial for its

application. Several synthetic routes have been established, often involving stereospecific

reactions.

Synthesis from D-Alanine
A common method involves the diazotization of D-Alanine followed by displacement with

bromide.[9] This reaction proceeds with retention of configuration.

Experimental Protocol:
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Dissolve D-Alanine (e.g., 50 g, 0.56 mol) in a mixture of 48% aqueous hydrobromic acid (580

mL) and water (1 L).[9]

Cool the mixture with cracked ice to give a total volume of 3 L.[9]

Add sodium nitrite (NaNO₂) (e.g., 104.3 g, 1.51 mol) in small portions while stirring

vigorously.[9]

Following the addition of NaNO₂, add sodium sulfate (Na₂SO₄) (e.g., 700 g).[9]

Allow the reaction mixture to warm to 15 °C.[9]

Decant the liquid from the solids and perform multiple extractions with diethyl ether (e.g., five

500-mL portions).[9]

Dry the combined ether extracts over sodium sulfate and then calcium chloride.[9]

Concentrate the solution in vacuo to yield the crude product as an oil.[9]

Purify the oil by distillation, collecting the fraction at 104-108 °C (25 torr).[9]

Synthesis from (S)-2-(methylsulfonyloxy)propionic acid
Another reported method involves the reaction of (S)-2-(methylsulfonyloxy)propionic acid with

lithium bromide, which proceeds via an Sₙ2 reaction, resulting in an inversion of

stereochemistry.[10]

Experimental Protocol:

To a mixture of (S)-2-methanesulfonyloxypropionic acid (0.50 g) in toluene (10 ml), add

lithium bromide (0.26 g).[10]

Stir the resulting mixture at 60°C for 1 hour.[10]

Cool the reaction to 20°C and add 5 ml of pure water.[10]

Stir for 30 minutes at 20°C, then separate the organic layer.[10]
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The organic layer contains (R)-2-bromopropionic acid. This method reports a yield of 45%

with an optical purity of 92.3% ee.[10]

Starting Material
((S)-2-(methylsulfonyloxy)propionic acid)

SN2 Reaction
(60°C, 1 hr)

Step 1

Reagents
(LiBr, Toluene)

Aqueous Workup
& Phase Separation

Step 2
(R)-(+)-2-Bromopropionic acid

Purification

Click to download full resolution via product page

Caption: General workflow for the synthesis of (R)-(+)-2-Bromopropionic acid.

Applications in Research and Development
(R)-(+)-2-Bromopropionic acid is a versatile reagent with several key applications in chemical

synthesis.

Chiral Building Block: Its primary use is as a chiral precursor in the asymmetric synthesis of

complex molecules.[1] It allows for the introduction of a specific stereocenter, which is

fundamental in the development of pharmaceuticals where often only one enantiomer is

biologically active.[2][11]

Pharmaceutical Synthesis: It serves as an important intermediate in the creation of various

pharmaceuticals, including anti-inflammatory and analgesic drugs.[1]

Agrochemicals and Specialty Chemicals: Beyond pharmaceuticals, it is employed in the

production of advanced agrochemicals and other specialty chemicals.[1]

Chiral Auxiliary: It can be used as a chiral auxiliary, a molecule that is temporarily

incorporated into a synthesis to control the stereochemical outcome of a reaction.[1]
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Asymmetric Synthesis

(R)-(+)-2-Bromopropionic Acid
(Chiral Building Block)

Enantiomerically Pure Product
(S)-Nu-Propionic Acid Derivative

SN2 Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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